20ξ-Dihydroprednisolonic Acid
20ξ-Dihydroprednisolonic Acid
Brand Name:
Vulcanchem
CAS No.:
62358-12-7
VCID:
VC0127167
InChI:
InChI=1S/C21H28O6/c1-19-7-5-12(22)9-11(19)3-4-13-14-6-8-21(27,17(24)18(25)26)20(14,2)10-15(23)16(13)19/h5,7,9,13-17,23-24,27H,3-4,6,8,10H2,1-2H3,(H,25,26)/t13-,14-,15-,16+,17?,19-,20-,21-/m0/s1
SMILES:
CC12CC(C3C(C1CCC2(C(C(=O)O)O)O)CCC4=CC(=O)C=CC34C)O
Molecular Formula:
C21H28O6
Molecular Weight:
376.4 g/mol
20ξ-Dihydroprednisolonic Acid
CAS No.: 62358-12-7
Reference Standards
VCID: VC0127167
Molecular Formula: C21H28O6
Molecular Weight: 376.4 g/mol
| CAS No. | 62358-12-7 |
|---|---|
| Product Name | 20ξ-Dihydroprednisolonic Acid |
| Molecular Formula | C21H28O6 |
| Molecular Weight | 376.4 g/mol |
| IUPAC Name | 2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-hydroxyacetic acid |
| Standard InChI | InChI=1S/C21H28O6/c1-19-7-5-12(22)9-11(19)3-4-13-14-6-8-21(27,17(24)18(25)26)20(14,2)10-15(23)16(13)19/h5,7,9,13-17,23-24,27H,3-4,6,8,10H2,1-2H3,(H,25,26)/t13-,14-,15-,16+,17?,19-,20-,21-/m0/s1 |
| Standard InChIKey | MABTYSTXQLOOCI-PEIJZJCNSA-N |
| Isomeric SMILES | C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@]2(C(C(=O)O)O)O)CCC4=CC(=O)C=C[C@]34C)O |
| SMILES | CC12CC(C3C(C1CCC2(C(C(=O)O)O)O)CCC4=CC(=O)C=CC34C)O |
| Canonical SMILES | CC12CC(C3C(C1CCC2(C(C(=O)O)O)O)CCC4=CC(=O)C=CC34C)O |
| Synonyms | 11,17,20-trihydroxy-3-oxo-1,4-pregnadien-21-oic acid 20-dihydroprednisolonic acid 20-dihydroprednisolonic acid, (11-beta,20S)-isomer 20-dihydroprednisolonic acid, (11beta,20R)-isome |
| PubChem Compound | 124922 |
| Last Modified | Nov 11 2021 |
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